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Compound of Interest

Compound Name: K-80003

cat. No.: B608291

Application Notes and Protocols for K-80003

For Researchers, Scientists, and Drug Development Professionals

Introduction

K-80003 is a cell-permeable, selective modulator of the Retinoid X Receptor alpha (RXRa).[1]
[2] Itis an analog of Sulindac and functions as an inhibitor of RXRa activity, demonstrating an
ICso0 of 2.4 uM for RXRa binding.[1] Notably, K-80003 is inactive towards COX-1 and COX-2
enzymes, even at concentrations up to 1 mM, distinguishing it from other non-steroidal anti-
inflammatory drugs (NSAIDs).[1] Its experimental applications include the inhibition of RXRa-
dependent AKT activation, suppression of tumor cell colony formation, and the induction of
apoptosis.[1] Recent studies have also highlighted its potential therapeutic effects in
osteoarthritis models by suppressing inflammatory and catabolic responses.[2]

Physicochemical Properties

A clear understanding of the physicochemical properties of K-80003 is essential for its effective
use in experimental settings.
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Property Value Reference
Molecular Formula C22H21FO2 [11[3]
Molecular Weight 336.40 g/mol [1][3]
Appearance Yellow Solid [1]

Purity >95% (HPLC) [1]

Store at 2-8°C. It is acceptable
Storage [1]
to freeze the compound.

Solubility Data

The solubility of K-80003 is a critical factor for preparing stock solutions and ensuring accurate
dosing in various experimental models. The primary recommended solvent is Dimethyl
Sulfoxide (DMSO).

Solvent Concentration Comments

DMSO 50 mg/mL [1]

Dilution from a DMSO stock is
Aqueous Buffers Poorly Soluble
recommended.

Experimental Protocols
Preparation of a 50 mM Stock Solution in DMSO

This protocol details the preparation of a high-concentration stock solution of K-80003, which
can be further diluted for various in vitro and in vivo applications.

Materials:
o K-80003 (solid form)
e Dimethyl Sulfoxide (DMSO), anhydrous

« Sterile microcentrifuge tubes or vials

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/mm/557451
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4S7931G4PP
https://www.sigmaaldrich.com/HK/zh/product/mm/557451
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4S7931G4PP
https://www.sigmaaldrich.com/HK/zh/product/mm/557451
https://www.sigmaaldrich.com/HK/zh/product/mm/557451
https://www.sigmaaldrich.com/HK/zh/product/mm/557451
https://www.benchchem.com/product/b608291?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/mm/557451
https://www.benchchem.com/product/b608291?utm_src=pdf-body
https://www.benchchem.com/product/b608291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e \ortex mixer
o Calibrated analytical balance
Procedure:

» Weighing the Compound: Accurately weigh out a desired amount of K-80003 powder using
an analytical balance. For example, to prepare 1 mL of a 50 mM stock solution, weigh out
16.82 mg of K-80003 (Molecular Weight: 336.40). Calculation: 0.050 mol/L * 336.40 g/mol =
16.82 g/L = 16.82 mg/mL

¢ Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
K-80003 powder.

» Dissolution: Vortex the solution vigorously until the solid is completely dissolved. Gentle
warming in a 37°C water bath can be used to aid dissolution if necessary.[4]

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

General Protocol for Dilution into Aqueous Media for
Cell Culture Experiments

For cellular assays, the DMSO stock solution must be diluted into the cell culture medium to
achieve the desired final concentration while minimizing solvent toxicity.

Procedure:

 Intermediate Dilution (Optional): Prepare an intermediate dilution of the K-80003 stock
solution in cell culture medium or a suitable buffer (e.g., PBS). This can help prevent
precipitation of the compound when adding it to the final culture volume.

» Final Dilution: Add the required volume of the K-80003 stock solution (or intermediate
dilution) to the cell culture medium. The final concentration of DMSO should typically be kept
below 0.5% (v/v) to avoid cytotoxicity.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b608291?utm_src=pdf-body
https://www.benchchem.com/product/b608291?utm_src=pdf-body
https://www.benchchem.com/product/b608291?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/methods/acutetox/invidocs/phiiiprot/solphiii.pdf
https://www.benchchem.com/product/b608291?utm_src=pdf-body
https://www.benchchem.com/product/b608291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» Mixing: Mix the final solution thoroughly by gentle pipetting or swirling before adding it to the
cells.

» Solvent Control: It is crucial to include a vehicle control group in your experiment, which
consists of cells treated with the same final concentration of DMSO as the experimental

groups.

Signaling Pathway and Workflow Diagrams
K-80003 Mechanism of Action in Osteoarthritis Models

K-80003 has been shown to suppress inflammatory and catabolic responses in chondrocytes
by modulating the RXRa signaling pathway. It inhibits the nuclear translocation of p65 and IkBa
degradation, leading to a downregulation of pro-inflammatory and catabolic gene expression.[2]
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Caption: Mechanism of K-80003 in suppressing inflammation.

Experimental Workflow for K-80003 Stock Preparation
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The following diagram illustrates the logical steps for preparing a K-80003 stock solution for
experimental use.
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Caption: Workflow for preparing K-80003 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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